
Technical Support Center: 3-Chloro-5-fluoro-4-
methoxybenzoic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
3-Chloro-5-fluoro-4-

methoxybenzoic acid

Cat. No.: B1350884 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper handling, storage, and use of 3-Chloro-5-
fluoro-4-methoxybenzoic acid (CAS No: 886497-22-9).

Product Data Sheet
This table summarizes the key physical and chemical properties of 3-Chloro-5-fluoro-4-
methoxybenzoic acid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1350884?utm_src=pdf-interest
https://www.benchchem.com/product/b1350884?utm_src=pdf-body
https://www.benchchem.com/product/b1350884?utm_src=pdf-body
https://www.benchchem.com/product/b1350884?utm_src=pdf-body
https://www.benchchem.com/product/b1350884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 886497-22-9 [1][2]

Molecular Formula C₈H₆ClFO₃ [1][2]

Molecular Weight 204.59 g/mol [2]

Appearance White to off-white solid/powder [3][4]

Purity Typically >98% [3]

Hazard Classification Irritant [2][5][6]

InChI Key
Not readily available in search

results

SMILES String
Not readily available in search

results

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling and storage of 3-Chloro-5-
fluoro-4-methoxybenzoic acid.

Q1: How should I properly store this compound?

A1: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[7]

[8] Avoid exposure to incompatible materials such as strong oxidizing agents.[7]

Q2: What personal protective equipment (PPE) is mandatory when handling this chemical?

A2: You must wear appropriate personal protective equipment, including chemical-resistant

gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[4][9] Work

should be conducted in a well-ventilated area or under a chemical fume hood to avoid

inhalation of dust.[7][10]

Q3: What are the primary hazards associated with this compound?
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A3: 3-Chloro-5-fluoro-4-methoxybenzoic acid is classified as an irritant. It can cause skin

irritation and serious eye irritation.[5][6] Inhalation of dust may cause respiratory tract irritation.

[6][11]

Q4: What should I do in the event of accidental exposure (e.g., skin or eye contact)?

A4:

Eye Contact: Immediately rinse cautiously with plenty of water for several minutes.[7]

Remove contact lenses if present and easy to do. Continue rinsing and seek medical

attention if irritation persists.[7]

Skin Contact: Take off contaminated clothing immediately.[4] Wash the affected area with

plenty of soap and water.[7] If skin irritation occurs, get medical advice.

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[7][11] If you feel unwell, call a poison center or doctor.[7]

Ingestion: Rinse the mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Seek medical attention if symptoms occur.[9]

Q5: What materials are incompatible with this compound?

A5: Avoid contact with strong oxidizing agents.[7]

Q6: How should I dispose of waste containing this chemical?

A6: Disposal of this compound and its container must be done through an approved waste

disposal plant.[7][8][11] Always consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[7] Do not let the

product enter drains.[12]

Troubleshooting Guide
This guide provides solutions to common problems encountered during experiments involving

3-Chloro-5-fluoro-4-methoxybenzoic acid.

Q1: I'm having trouble dissolving the compound. What should I do?
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A1: This compound is a solid acid. Solubility will depend on the chosen solvent and

temperature.

Verify Solvent Choice: Confirm the appropriate solvent for your reaction from literature

sources. Polar aprotic solvents are often a good starting point for similar compounds.

Gentle Heating: Gently warming the mixture may increase the rate of dissolution.

Sonication: Using an ultrasonic bath can help break up solid particles and enhance

dissolution.

Basification: For dissolution in aqueous media, converting the carboxylic acid to its more

soluble carboxylate salt by adding a suitable base (e.g., NaHCO₃, K₂CO₃) may be effective,

provided it does not interfere with subsequent reaction steps.

Q2: My reaction is not proceeding, or the yield is very low. What could be the cause?

A2:

Reagent Purity/Stability: The compound may have degraded due to improper storage

(exposure to moisture or incompatible substances). Ensure it was stored in a tightly sealed

container in a cool, dry place.[7]

Activation of Carboxylic Acid: Carboxylic acids can be unreactive in certain transformations

(e.g., acylation). Consider converting it to a more reactive intermediate, such as an acyl

chloride (using thionyl chloride or oxalyl chloride) or an activated ester. A similar compound,

3-Fluoro-4-methoxybenzoic acid, is often converted to its benzoyl chloride to enhance

reactivity for Friedel-Crafts acylations.[3]

Reaction Conditions: Re-evaluate your reaction conditions (temperature, catalyst, reaction

time) based on established protocols for similar benzoic acid derivatives.

Q3: The compound has changed in appearance (e.g., color). Can I still use it?

A3: A change in color or appearance may indicate contamination or decomposition. Using a

degraded reagent can lead to failed reactions and the formation of unknown byproducts. It is
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strongly recommended to use a fresh supply of the compound and to dispose of the suspect

material according to hazardous waste guidelines.[7]

Experimental Protocols & Workflows
General Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling 3-Chloro-5-fluoro-4-
methoxybenzoic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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